BENGHE Foundational & Exploratory

Check Availability & Pricing

commercial availability of 3-
(trifluoromethoxy)pyrrolidine hydrochloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest
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Cat. No.: B1407474

An In-depth Technical Guide to the Commercial Availability and Strategic Procurement of 3-
(Trifluoromethoxy)pyrrolidine Hydrochloride

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of the commercial availability of 3-
(trifluoromethoxy)pyrrolidine hydrochloride for researchers, chemists, and drug
development professionals. We move beyond a simple supplier list to offer strategic insights
into sourcing this specific building block and its close structural analogues, ensuring that
research and development timelines are managed effectively.

Introduction: The Strategic Value of Fluorinated
Pyrrolidines in Medicinal Chemistry

The pyrrolidine ring is a privileged scaffold in drug discovery, prized for its three-dimensional
structure that allows for efficient exploration of pharmacophore space.[1] When functionalized
with fluorine-containing groups, its utility is significantly enhanced. The trifluoromethoxy (-
OCF3) group, in particular, is of high interest due to the unique physicochemical properties it
imparts.

Unlike the more common trifluoromethyl (-CF3) group, the -OCF3 moiety combines the high
lipophilicity of the fluorinated group with the polarity of the oxygen atom, allowing for fine-tuning
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of LogP values to optimize membrane permeability and bioavailability.[2][3] The carbon-fluorine
bonds are exceptionally strong, making the group highly resistant to metabolic degradation and
often leading to an improved pharmacokinetic profile for drug candidates.[4][5] These distinct
electronic and metabolic advantages are key drivers for the specific demand for building blocks
like 3-(trifluoromethoxy)pyrrolidine hydrochloride in novel drug design.[4][6]

Physicochemical Profile

A clear understanding of the compound's basic properties is the first step in its evaluation for

synthesis.
Property Data Reference
3-(trifluoromethoxy)pyrrolidine
Compound Name ) Fluorochem
hydrochloride
Not broadly listed; supplier-
CAS Number -
specific.
Molecular Formula CsHsFsNO-HCI Fluorochem
Molecular Weight 191.58 g/mol Fluorochem
MDL Number MFCD23381937 Fluorochem
Canonical SMILES CLFC(F)(F)OC1CCNC1 Fluorochem

Commercial Landscape Analysis

A critical finding of our analysis is the significant difference in commercial availability between
3-(trifluoromethoxy)pyrrolidine hydrochloride and its close analogue, 3-
(trifluoromethyl)pyrrolidine hydrochloride.

Availability of 3-(Trifluoromethoxy)pyrrolidine
Hydrochloride

Direct commercial, off-the-shelf availability of 3-(trifluoromethoxy)pyrrolidine hydrochloride
is highly limited. Our search identified it in the catalog of specialized suppliers like Fluorochem,
but without readily available pricing or stock levels.[7]
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Interpretation for Researchers: The lack of widespread catalog presence indicates that this
compound is likely not maintained as a stock item. It is most probably available on a
"synthesis-on-demand" or "custom synthesis" basis. This has several implications for project
planning:

o Longer Lead Times: Expect weeks to months for delivery, depending on the required quantity
and the supplier's synthesis queue.

o Higher Cost: Custom synthesis is significantly more expensive than purchasing stock
chemicals.

» Scalability Concerns: Initial small-scale synthesis may be feasible, but plans for large-scale
production will require a dedicated process development effort.

A Readily Available Analogue: 3-
(Trifluoromethyl)pyrrolidine Hydrochloride

In stark contrast, the structural analogue 3-(trifluoromethyl)pyrrolidine hydrochloride is a readily
available building block from numerous major chemical suppliers. This compound serves as a
key intermediate in the synthesis of various pharmaceuticals, particularly those targeting
neurological disorders.[8] For research programs where the specific electronic properties of the
-OCF3 group are not an absolute requirement, or for initial proof-of-concept studies, this
analogue represents a pragmatic and accessible alternative.

Representative

Supplier CAS Number Purity .
Quantities
Sigma-Aldrich 1189485-03-7 >95% Available up to 25 g
Apollo Scientific 1189485-03-7 >95% 19,59
25 mg, 100 mg, 250
Chem-Impex 1189485-03-7 N/A
mg, 19
Santa Cruz Biotech 1189485-03-7 N/A Inquire for availability
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Strategic Procurement and Quality Control
Workflow

Whether pursuing custom synthesis of the target compound or purchasing its analogue, a
robust procurement and QC workflow is essential to mitigate risks and ensure the quality of
starting materials.
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Phase 1: Procurement

Define Requirement
(Target vs. Analogue)

Identify Suppliers
(Catalogue vs. Custom Synthesis)

'

Request Quotations
(Lead Time, Cost, Purity, CoA)

'

Select Vendor & Place PO

Phase 2: Incomh% Quality Control

Receive Shipment
Log Lot Number

'

Quarantine Material

'

Sample for Analysis

'

Perform QC Tests
(*H NMR, LC-MS)

l

Release to Internal Stock

Contact Vendor / Reject

Click to download full resolution via product page

Caption: Strategic workflow for sourcing and validating key chemical building blocks.
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Experimental Protocol: Identity and Purity Verification of
Incoming Pyrrolidine Hydrochloride Salts

This protocol outlines a self-validating system for ensuring the quality of a received batch of
either 3-(trifluoromethoxy)pyrrolidine HCI or its analogue.

Objective: To confirm the identity, structure, and purity of the incoming material.
Methods:
e 1H NMR Spectroscopy (Identity & Structural Confirmation)

o Sample Preparation: Dissolve ~5-10 mg of the hydrochloride salt in 0.7 mL of a suitable
deuterated solvent (e.g., D20 or DMSO-ds).

o Acquisition: Acquire a standard proton NMR spectrum.
o Analysis & Causality:

» Chemical Shifts & Multiplicity: The pyrrolidine ring protons should appear as a series of
complex multiplets. The proton at the C3 position, bearing the -OCFs or -CFs group, will
have a distinct chemical shift. The presence of the trifluoro-group will likely introduce
further complexity through coupling.

» [ntegration: The relative integration of the proton signals should match the expected
ratio for the CsHsN core.

» Validation: The obtained spectrum must match the reference spectrum provided on the
supplier's Certificate of Analysis (CoA) or literature data. Discrepancies may indicate the
wrong product or significant impurities.

e LC-MS (Purity Assessment & Mass Confirmation)

o Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable
solvent system (e.g., 50:50 Acetonitrile:Water with 0.1% formic acid).
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o Chromatography: Use a reverse-phase C18 column with a gradient elution method (e.g.,
5% to 95% Acetonitrile in Water over 5-10 minutes).

o Detection:

» UV Detector (e.g., 210 nm): This will provide a chromatogram to assess purity.
Calculate the area percentage of the main peak. A purity of >95% is typically required
for early-stage discovery.

» Mass Spectrometer (ESI+ mode): The mass spectrum should show a prominent peak
corresponding to the [M+H]* of the free base (e.g., m/z 156.06 for CsHsFsNO).

o Validation: The purity determined by UV should meet the project's requirements (>95% is
standard). The observed mass must match the calculated exact mass of the free base,
confirming the molecular weight of the compound.

Conclusion

While 3-(trifluoromethoxy)pyrrolidine hydrochloride is a highly valuable building block for
advanced medicinal chemistry programs, its commercial availability is limited, necessitating a
custom synthesis approach with considerations for cost and lead time. In contrast, the closely
related analogue, 3-(trifluoromethyl)pyrrolidine hydrochloride, is widely and readily available
from multiple commercial suppliers, offering a practical alternative for many research
applications. A rigorous, well-defined procurement and quality control workflow is paramount in
either scenario to ensure the integrity of starting materials and the ultimate success of the
research program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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